Cas no 882081-77-8 ((2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide)

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure linked to a 2,3-dihydro-1,4-benzodioxin moiety. The presence of the fluorine and methyl substituents on the phenyl ring enhances its electronic and steric properties, making it a potential candidate for pharmaceutical or material science applications. Its rigid, planar structure may contribute to strong binding interactions in biological systems, while the benzodioxin core offers stability and metabolic resistance. The compound’s well-defined stereochemistry (E-configuration) ensures consistency in reactivity and performance. Suitable for research in medicinal chemistry, it serves as a versatile intermediate for further derivatization or as a scaffold for bioactive molecule development.

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide structure

882081-77-8 structure

Product Name:(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide

CAS No:882081-77-8

MF:C₁₈H₁₆FNO₃

MW:313.322948455811

CID:5264889

Update Time:2025-06-13

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide
- Inchi： 1S/C18H16FNO3/c1-12-2-5-14(11-15(12)19)20-18(21)7-4-13-3-6-16-17(10-13)23-9-8-22-16/h2-7,10-11H,8-9H2,1H3,(H,20,21)
- InChI Key： ULFZSCQULPTABK-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)C=CC1=CC=C2OCCOC2=C1

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	JS-2098-1MG	(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)-2-propenamide	882081-77-8	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	JS-2098-5MG	(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)-2-propenamide	882081-77-8	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	JS-2098-10MG	(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)-2-propenamide	882081-77-8	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	JS-2098-20MG	(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)-2-propenamide	882081-77-8	>90%	20mg	￡76.00	2023-04-17
Key Organics Ltd	JS-2098-50MG	(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)-2-propenamide	882081-77-8	>90%	50mg	£102.00	2025-02-09

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide (CAS No. 882081-77-8)

The compound (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide, identified by CAS No. 882081-77-8, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a 2,3-dihydro-1,4-benzodioxin core with a fluoro-methylphenyl substituent, creating a hybrid structure with potential applications in drug discovery and therapeutic development. Researchers are particularly interested in its prop-2-enamide backbone, which is known for its bioactivity and versatility in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound’s E-configuration (as denoted by (2E) in its name) is critical for its stereospecific interactions with biological targets, making it a subject of study for conditions like inflammation and metabolic disorders. Its benzodioxin moiety is often associated with antioxidant and neuroprotective properties, aligning with current trends in neurodegenerative disease research.

From a synthetic chemistry perspective, the incorporation of a 3-fluoro-4-methylphenyl group enhances the molecule’s lipophilicity and binding affinity, traits highly sought after in drug-like compounds. These features are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic among chemists and pharmacologists. The compound’s CAS No. 882081-77-8 serves as a key identifier in databases like PubChem and Reaxys, where researchers explore its physicochemical properties and potential analogs.

Another area of interest is the compound’s potential role in kinase inhibition, a mechanism central to cancer therapy. While not explicitly labeled for oncological use, its structural resemblance to known kinase inhibitors has prompted investigations into its efficacy against specific enzyme targets. This aligns with the growing public and scientific curiosity around personalized cancer treatments and next-generation therapeutics.

Environmental and green chemistry advocates may also find this compound noteworthy. Its dihydrobenzodioxin component is derived from renewable aromatic precursors, reflecting the industry’s shift toward sustainable synthesis methods. Questions about its biodegradability and eco-toxicity profile are common in academic circles, highlighting the need for further ecological assessments.

In summary, (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-fluoro-4-methylphenyl)prop-2-enamide (CAS No. 882081-77-8) represents a multifaceted molecule with promising applications across drug development, SAR studies, and sustainable chemistry. Its unique architecture and functional groups position it as a valuable candidate for future research, particularly in areas like targeted drug delivery and enzyme modulation.